Cas no 149597-47-7 ((E)-1-Bromo-3,3,3-trifluoropropene-1)

• Product Name: (E)-1-Bromo-3,3,3-trifluoropropene-1
• CAS No: 149597-47-7
• MF: C₃H₂BrF₃
• MW: 174.947190761566
• CID: 100161
• PubChem ID: 5708383
• Update Time: 2025-06-09

(E)-1-Bromo-3,3,3-trifluoropropene-1 Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1-bromo-3,3,3-trifluoro-, (1E)-
• 1-BROMO-3,3,3-TRIFLUOROPROPENE-1
• (E)-1-bromo-3,3,3-trifluoroprop-1-ene
• (E-)-1-bromo-3,3,3-trifluoroprop-1-ene
• 1-bromo-3,3,3,trifluoro-1-propene
• 1-Bromo-3,3,3-trifluoropropane
• AC1MCMXY
• ACMC-20n5rc
• AG-D-95819
• AG-F-58849
• CTK4C6280
• CTK4I9102
• 1-BROMO-3,3,3-TRIFLUOROPROP-1-ENE
• E-1-BROMO-3,3,3-TRIFLUOROPROPENE-1
• (E)-1-Bromo-3,3,3-trifluoroprop-1-ene98%
• (E)-1-Bromo-3,3,3-trifluoroprop-1-ene 98%
• 1-Propene, 1-bromo-3,3,3-trifluoro-
• 460-33-3
• 1-Propene, 1-bromo-3,3,3-trifluoro-, (1E)-
• AKOS005063440
• 149597-47-7
• AKOS025310195
• MFCD01862034
• (E)-1-BROMO-3,3,3-TRIFLUOROPROPENE-1
• DTXSID9075248
• (E)-1-Bromo-3,3,3-trifluoropropene-1

• Inchi： 1S/C3H2BrF3/c4-2-1-3(5,6)7/h1-2H/b2-1+
• InChI Key： XRZHWZVROHBBAM-OWOJBTEDSA-N
• SMILES： Br/C=C/C(F)(F)F

Computed Properties

• Exact Mass: 173.92920g/mol
• Monoisotopic Mass: 173.92920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 72.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.728
• Boiling Point: 39-40°C
• Flash Point: °C
• Refractive Index: 1.393

(E)-1-Bromo-3,3,3-trifluoropropene-1 Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on (E)-1-Bromo-3,3,3-trifluoropropene-1

(E)-1-Bromo-3,3,3-trifluoropropene-1 (CAS No. 149597-47-7)

(E)-1-Bromo-3,3,3-trifluoropropene-1 (CAS No. 149597-47-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine and trifluoromethyl groups, which confer it with distinct reactivity and stability profiles.

The molecular structure of (E)-1-Bromo-3,3,3-trifluoropropene-1 consists of a propene backbone with a bromine atom at the terminal carbon and three fluorine atoms attached to the adjacent carbon. This configuration imparts the molecule with a high degree of electron-withdrawing capability, making it an excellent electrophile in various chemical reactions. The presence of the bromine atom also provides a convenient handle for further functionalization through substitution reactions.

In the realm of pharmaceutical research, (E)-1-Bromo-3,3,3-trifluoropropene-1 has been explored as an intermediate in the synthesis of novel drugs. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of drug molecules, which are crucial properties for improving their bioavailability and therapeutic efficacy. Recent studies have demonstrated that derivatives of this compound can be used to develop drugs targeting specific enzymes or receptors involved in various diseases.

One notable application of (E)-1-Bromo-3,3,3-trifluoropropene-1 is in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are often incorporated into drug molecules to improve their pharmacokinetic properties and reduce their susceptibility to metabolic degradation. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of fluorinated antiviral agents using this compound as a key intermediate. These agents exhibited enhanced antiviral activity against several viral strains, including influenza and HIV.

Beyond pharmaceuticals, (E)-1-Bromo-3,3,3-trifluoropropene-1 has found applications in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California have utilized this compound to develop novel polymers with improved thermal stability and mechanical strength. These polymers have potential applications in aerospace engineering and electronics.

The synthetic versatility of (E)-1-Bromo-3,3,3-trifluoropropene-1 is further highlighted by its use in organic synthesis. The compound can undergo a variety of reactions, such as nucleophilic substitution, addition reactions with organometallic reagents, and cross-coupling reactions. These reactions enable the synthesis of complex molecules with diverse functional groups and architectures. A recent study published in Organic Letters described a novel synthetic route for preparing highly substituted fluorinated compounds using this intermediate.

In addition to its synthetic utility, (E)-1-Bromo-3,3,3-trifluoropropene-1 has been investigated for its environmental impact. While the compound itself is not considered hazardous under normal conditions, its degradation products and potential release into the environment are subjects of ongoing research. Studies have shown that proper handling and disposal practices can minimize any adverse effects on ecosystems.

The commercial availability of (E)-1-Bromo-3,3,3-trifluoropropene-1 has also contributed to its widespread use in research and industrial settings. Several chemical suppliers offer this compound in various grades and quantities to meet different application requirements. Researchers can easily obtain high-purity samples for their experiments, ensuring consistent results and reproducibility.

In conclusion, (E)-1-Bromo-3,3,3-trifluoropropene-1 (CAS No. 149597-47-7) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an essential building block for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern chemistry.